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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439

Introduction: Formyl acetate (CAS No. 2258-42-6), also known as acetic formic anhydride, is a
mixed anhydride with the chemical formula C3sH4O3[1][2]. It serves as a potent and useful
formylating agent in organic synthesis, enabling the introduction of the formyl group (-CHO) to
various functional groups[3][4]. This reagent is particularly valuable for the formylation of
amines, amino acids, and alcohols[3][5]. It is also used as a starting material for the synthesis
of other chemical intermediates, such as formyl fluoride[3][5]. Due to its reactivity, it can be
unstable and requires specific handling and storage conditions][3].

Commercial Availability and Suppliers

Formyl acetate is available from a range of chemical suppliers, primarily for research and
development purposes. It is typically sold in small quantities, from milligrams to several grams,
with varying purity levels. Below is a summary of representative suppliers and their offerings.
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. Product . Available Pack
Supplier Purity .
Name/Grade Sizes
) Technical Grade
Biosynth o-Formyl acetate 0.259,05¢g
Reported
o O-Formyl Acetate ]
CymitQuimica ) Technical Grade 250 mg, 500 mg, 1 g,
o (Technical Grade) /
(distributor) ) Reported 259,59
(Biosynth)
TRC - O-Formyl

LGC Standards
(distributor)

Acetate (Technical
Grade)

Technical Grade

500mg, 19,59

American Custom

Chemicals

FORMYL ACETATE

95.00%

500mg, 19,509,100,
25¢g

BenchChem

Formyl acetate

Typically 95%

Inquiry-based
packaging

Shanghai Rlavie
Technology

Formyl acetate

98% min GC

Min. order 1 g; 50
kgs/month supply
ability

Multiple (via

ChemicalBook)

Formyl acetate

98% to 99%

Kilogram quantities
listed

Note: Pricing and availability are subject to change. Some suppliers note that this is a

controlled or freight-restricted product[2][6]. All products listed are intended for laboratory and

research use only[2][7][8].

Physicochemical Properties

The key physical and chemical properties of formyl acetate are summarized below.
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Property Value Citations
CAS Number 2258-42-6 [1][3][8]
Molecular Formula C3H40s3 [11121[71181]
Molecular Weight 88.06 g/mol [112171181
Appearance Clear Liquid / Neat [21[7]
Boiling Point 20 A TG IS ayseiiol
°C at 1.33 kPa (1 Torr)
Density ~1.116 g/cm3 [1][5][10][11]
Flash Point 31.0°C [1][5][10][11]
Refractive Index ~1.371 [4115][11]
Vapor Pressure 33.5 mmHg at 25°C [5][10][11]

Experimental Protocols & Workflows
Protocol 1: Synthesis of Formyl Acetate

A common laboratory-scale synthesis involves the reaction of sodium formate with acetyl

chloride[3][5].

Materials:

Sodium formate

Acetyl chloride

Ice bath

Methodology:

Anhydrous diethyl ether

Round-bottom flask equipped with a magnetic stirrer and dropping funnel
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e Suspend sodium formate in anhydrous diethyl ether in the round-bottom flask.

e Cool the suspension to 3-5°C using an ice bath[9].

o Under continuous stirring, add acetyl chloride dropwise to the cooled suspension,
maintaining the low temperature[9].

 After the addition is complete, allow the mixture to warm to room temperature (23-27°C) and
continue stirring for approximately 6 hours[3][9].

« Filter the reaction mixture to remove the sodium chloride byproduct.

o Wash the filter cake with an additional volume of anhydrous diethyl ether to recover any
remaining product.

o Combine the filtrate and the washings.

» Remove the diethyl ether solvent via evaporation under reduced pressure to yield the formyl
acetate product[9].

Reaction Setup

Sodium Formate Process
Output

1. Cool to 3-5°C
2. Add AcCl dropwise Filter Mixture Evaporate Ether
3. Stir for 6h at 25°C

filtrate

\ A

Acetyl Chloride Formyl Acetate

remove

Anhydrous Ether NacCl (filtered solid)

Click to download full resolution via product page

Diagram 1: Synthesis workflow for formyl acetate.

Protocol 2: Handling and Storage
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Formyl acetate is unstable and requires careful handling.

Precautions:

e The compound is an eye and skin irritant and should always be handled in a chemical fume
hood[3].

¢ |t decomposes slowly at room temperature and more rapidly at elevated temperatures|[3].

+ Decomposition produces acetic acid and carbon monoxide gas[3][9]. Due to this gas
evolution, sealed samples can explode[3].

Storage:

« Store at refrigerated temperatures (2-8°C is recommended) to minimize decomposition[1][3].

» Store in a flask fitted with a polyethylene stopper or another pressure-relief cap rather than a
tightly sealed container[3].

» Keep the container well-closed and dry[1].

Formyl Acetate
(C3H40s3)

Decomposition
(spontaneous, heat, H20)

Acetic Acid Carbon Monoxide
(CH3COOH) (ef0)

Click to download full resolution via product page

Diagram 2: Chemical decomposition pathway of formyl acetate.
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Protocol 3: General N-Formylation Workflow

Formyl acetate is a highly effective formylating agent. Often, it is generated in situ from formic
acid and acetic anhydride for immediate use in formylation reactions[8].

Materials:

Substrate (e.g., primary or secondary amine) (1.0 eq)

Formic acid (1.2 eq)

Acetic anhydride (1.1 eq)

Appropriate solvent (e.g., THF) or perform solvent-free

Round-bottom flask, magnetic stirrer, ice bath

Methodology:

Dissolve or suspend the amine substrate in the chosen solvent (or in the neat reagents) in a
round-bottom flask.

e Cool the mixture in an ice bath.

» Slowly add the formic acid, followed by the dropwise addition of acetic anhydride. This
mixture generates the reactive formyl acetate intermediate in situ.

 Allow the reaction to warm to room temperature and stir until completion (monitored by TLC
or LC-MS).

o Upon completion, perform an appropriate workup procedure (e.g., quenching with a base,
extraction, and solvent removal) to isolate the N-formylated product.
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Diagram 3: A typical procurement and quality control workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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